Cas no 2248399-60-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenoxy)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenoxy)butanoate
• CAS No: 2248399-60-0
• MF: C₁₈H₁₄FNO₅
• MW: 343.305868625641
• CID: 6601985
• PubChem ID: 165728845
• Update Time: 2025-10-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• 2248399-60-0
• EN300-6517562
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenoxy)butanoate

• Inchi： 1S/C18H14FNO5/c19-12-7-9-13(10-8-12)24-11-3-6-16(21)25-20-17(22)14-4-1-2-5-15(14)18(20)23/h1-2,4-5,7-10H,3,6,11H2
• InChI Key： MNEMJGQDRGFZPP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 343.08560071g/mol
• Monoisotopic Mass: 343.08560071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenoxy)butanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenoxy)butanoate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenoxy)butanoate (CAS No. 2248399-60-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindole derivatives, which have garnered considerable attention in recent years due to their unique structural properties and versatile functional groups. The isoindole ring system, combined with the butanoate ester group and the 4-fluorophenoxy substituent, endows this molecule with intriguing electronic and steric characteristics that make it a valuable candidate for further research and development.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery, particularly in the design of kinase inhibitors and other bioactive molecules. The 4-fluorophenoxy group attached to the butanoate ester introduces additional electronic effects and enhances the molecule's solubility and stability. This feature is particularly advantageous in pharmaceutical applications where bioavailability is a critical factor. Furthermore, the 1,3-dioxo structure contributes to the molecule's rigidity, which can be exploited in designing molecules with specific conformational preferences.

One of the most promising areas of application for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenoxy)butanoate is in the field of medicinal chemistry. Researchers have been exploring its potential as a lead compound for developing novel therapeutic agents targeting various diseases. For instance, its ability to interact with specific protein domains makes it a candidate for designing inhibitors of enzymes involved in cancer progression or neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoindole ring system through cyclization reactions and the subsequent introduction of the 4-fluorophenoxybutanoate group via esterification. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better enantioselectivity in these reactions, further enhancing the feasibility of large-scale production.

In terms of physical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenoxy)butanoate exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chromatographic techniques commonly employed in analytical chemistry.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems. Recent studies have shown that under aerobic conditions, the molecule undergoes hydrolytic cleavage at the ester bond, leading to the formation of biodegradable byproducts. This suggests that its environmental footprint could be minimized through proper waste management practices.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-fluorophenoxy)butanoate (CAS No. 2248399-60-0) represents a fascinating example of how modern organic synthesis can yield molecules with diverse functional groups and unique properties. Its applications span across pharmaceuticals, agrochemicals, and materials science, making it a subject of ongoing research interest. As new insights into its structure-function relationships emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.